Cas no 2213-43-6 (piperidin-1-amine)

• Product Name: piperidin-1-amine
• CAS No: 2213-43-6
• MF: C₅H₁₂N₂
• MW: 100.162180900574
• MDL: MFCD00006489
• CID: 42621
• PubChem ID: 24891255
• Update Time: 2025-08-05

piperidin-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-AMINOPIPERIDINE
• 1-Piperidinamine
• N-Aminopiperidine
• Piperidin-1-amine
• 1-amino-piperidine
• 1-piperidinylamine
• EINECS 218-666-8
• N,N-pentamethylenehydrazine
• N-Piperidylamine
• Pentamethylenehydrazine Piperidin-1-ylamine
• PIPERIDINE,1-AMINO
• Pentamethylenehydrazine
• Piperidin-1-ylamine
• MFCD00006489
• FT-0607350
• Piperidinamine
• NSC 83225
• 1-Aminopiperidine, 97%
• Q63409555
• piperidine-1-ylamine
• UNII-V8G2P7UJ71
• SB41109
• 5-20-03-00516 (Beilstein Handbook Reference)
• NS00083359
• A815959
• 2213-43-6
• 1,1-Pentamethylenehydrazine
• PD065655
• CS-W007639
• piperidine-1-amine
• Q-101281
• piperidine amine
• NSC83225
• STR00611
• 1-PIPERIDYLAMINE
• AM85332
• 1-aminopiperdine
• PIPERIDINE, 1-AMINO-
• V8G2P7UJ71
• SCHEMBL9824
• N-Aminopiperidine 1-Piperidinamine
• AKOS000120127
• DTXSID60176654
• aminopiperidine
• 1-PIPERIDINEAMINE
• 1-aminopiperidin
• BRN 0383565
• AI3-52583
• 1-amino piperidine
• piperidin-1-amine;1-Aminopiperidine
• Piperidin-1-yl-amine
• amino piperidine
• NSC-83225
• DB-045813
• STK803028
• A2241
• BBL027587
• FA32825
• DTXCID1099145
• 1aminopiperidine
• 1-Piperidinamine (9CI)
• 1Piperidinamine (9CI)
• NPiperidylamine
• Piperidine, 1amino
• 1Piperidinamine
• piperidin-1-amine

• MDL： MFCD00006489
• Inchi： 1S/C5H12N2/c6-7-4-2-1-3-5-7/h1-6H2
• InChI Key： LWMPFIOTEAXAGV-UHFFFAOYSA-N
• SMILES： N1(CCCCC1)N
• BRN： 383565

Computed Properties

• Exact Mass: 100.10000
• Monoisotopic Mass: 100.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 48
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 29.3A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.928 g/mL at 25 °C(lit.)
• Boiling Point: 146°C(lit.)
• Flash Point: Fahrenheit: 96.8 ° f < br / > Celsius: 36 ° C < br / >
• Refractive Index: n20/D 1.475(lit.)
• PSA: 29.26000
• LogP: 0.98420
• Solubility: Fully mixable

piperidin-1-amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16; S26; S36/37/39
• RTECS：TM4165000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R20/21/22; R34
• HazardClass：3
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on piperidin-1-amine

Piperidin-1-amine (CAS No. 2213-43-6): An Overview of Its Properties, Applications, and Recent Research

Piperidin-1-amine (CAS No. 2213-43-6) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 1-piperidineamine or piperidine-1-ammonia, is a colorless liquid with a characteristic amine odor. Its molecular formula is C₅H₁₃N₂, and it has a molecular weight of 99.17 g/mol. The compound is highly soluble in water and organic solvents, making it an essential reagent in various synthetic processes.

The chemical structure of piperidin-1-amine consists of a piperidine ring with an amino group attached to one of the nitrogen atoms. This unique structure confers the compound with several important properties, such as its ability to act as a nucleophile and a base. These properties make it a valuable intermediate in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

In the pharmaceutical industry, piperidin-1-amine is used as a building block for the synthesis of various drugs. One notable application is in the development of central nervous system (CNS) drugs, where it serves as a key intermediate in the synthesis of compounds with potential therapeutic effects on conditions such as anxiety, depression, and neurodegenerative diseases. Recent research has highlighted its role in the synthesis of novel antipsychotic agents and antidepressants, demonstrating its importance in drug discovery and development.

Beyond its use in pharmaceuticals, piperidin-1-amine has found applications in other areas of chemistry and biology. For instance, it is used as a ligand in coordination chemistry to form complexes with transition metals. These complexes have been studied for their catalytic properties in various chemical reactions, including hydrogenation and oxidation processes. Additionally, piperidin-1-amine has been explored for its potential as a chiral ligand in asymmetric synthesis, which is crucial for the production of enantiomerically pure compounds.

In the realm of materials science, piperidin-1-amine has been utilized in the preparation of functional polymers and coatings. Its ability to form hydrogen bonds and coordinate with metal ions makes it an attractive candidate for designing materials with specific properties, such as enhanced mechanical strength or improved thermal stability. Recent studies have shown that piperidin-1-amine-based polymers exhibit promising performance in applications ranging from drug delivery systems to electronic devices.

The environmental impact of piperidin-1-amine has also been a subject of recent research. Studies have focused on understanding its biodegradability and potential toxicity to ensure its safe use in industrial processes. While initial findings suggest that it is relatively non-toxic and biodegradable under certain conditions, ongoing research aims to provide more comprehensive data on its environmental fate and effects.

In conclusion, piperidin-1-amine (CAS No. 2213-43-6) is a multifaceted compound with significant applications across various scientific disciplines. Its unique chemical properties make it an indispensable reagent in synthetic chemistry, pharmaceutical development, materials science, and environmental studies. As research continues to uncover new possibilities for its use, the importance of piperidin-1-amine is likely to grow even further.